Cas no 34164-91-5 ({2-methylimidazo[1,2-a]pyridin-3-yl}methanamine)

• Product Name: {2-methylimidazo[1,2-a]pyridin-3-yl}methanamine
• CAS No: 34164-91-5
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD06739259
• CID: 294655
• PubChem ID: 24256724
• Update Time: 2025-04-19

{2-methylimidazo[1,2-a]pyridin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-methanamine,2-methyl-
• (2-methylimidazo[1,2-a]pyridin-3-yl)methanamine
• (2-METHYL-IMIDAZO[1,2-A]PYRIDIN-3-YL)METHYLAMINE,
• 2-Methyl-3-aminomethyl-imidazo-(1,2-a)pyridin
• C-(2-METHYL-IMIDAZO[1,2-A]PYRIDIN-3-YL)-METHYLAMINE
• {2-methylimidazo[1,2-a]pyridin-3-yl}methanamine
• J-019474
• 1-{2-METHYLIMIDAZO[1,2-A]PYRIDIN-3-YL}METHANAMINE
• A875088
• CS-0088092
• AB28985
• F2185-0883
• (2-Methyl-imidazo[1,2-a]pyridin-3-yl)methylamine
• NS-01267
• AM803730
• SCHEMBL24348727
• 1-(2-Methylimidazo[1,2-a]pyridin-3-yl)methanamine
• AKOS009942256
• DTXSID80640529
• 34164-91-5
• MFCD06739259
• EN300-754534

• MDL： MFCD06739259
• Inchi： 1S/C9H11N3/c1-7-8(6-10)12-5-3-2-4-9(12)11-7/h2-5H,6,10H2,1H3
• InChI Key： XMHJAFWCJJRDBR-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(C)=C2CN

Computed Properties

• Exact Mass: 161.09500
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• PSA: 43.32000
• LogP: 1.80170